Cas no 2363786-57-4 (4-bromo-2-(3-(methoxy-d3)azetidin-1-yl-2,2,3,4,4-d5)pyrimidine)

• Product Name: 4-bromo-2-(3-(methoxy-d3)azetidin-1-yl-2,2,3,4,4-d5)pyrimidine
• CAS No: 2363786-57-4
• MF: C₈H₁₀BrN₃O
• MW: 252.137794017792
• CID: 6824641
• PubChem ID: 172402869
• Update Time: 2025-03-01

4-bromo-2-(3-(methoxy-d3)azetidin-1-yl-2,2,3,4,4-d5)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(3-(methoxy-d3)azetidin-1-yl-2,2,3,4,4-d5)pyrimidine
• CS-22726
• 2363786-57-4

• Inchi： 1S/C8H10BrN3O/c1-13-6-4-12(5-6)8-10-3-2-7(9)11-8/h2-3,6H,4-5H2,1H3/i1D3,4D2,5D2,6D
• InChI Key： JQHXMVFAKCPBCD-NJYUSMNTSA-N
• SMILES： BrC1=CC=NC(=N1)N1C([2H])([2H])C([2H])(C1([2H])[2H])OC([2H])([2H])[2H]

Computed Properties

• Exact Mass: 251.05094Da
• Monoisotopic Mass: 251.05094Da
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.3Ų